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Compound of Interest

Compound Name: 3,3-Dimethylheptan-2-one

CAS No.: 50337-01-4

Cat. No.: B8732555

Get Quote

Executive Summary & Immediate Action
3,3-Dimethylheptan-2-one is a branched non-halogenated ketone used primarily as a

specialized intermediate in organic synthesis.[1] Due to its structural similarity to other medium-

chain ketones, it poses flammability and solvent-based toxicity risks.[1]

Core Disposal Directive:

Waste Stream: Non-Halogenated Organic Solvents.[2][3]

RCRA Code:D001 (Ignitable).[4][5]

Critical Segregation: Do NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides) or

halogenated solvents (e.g., DCM, Chloroform).[1]

Disposal Method: High-temperature incineration via an approved hazardous waste

contractor.
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Effective disposal begins with understanding the physicochemical properties that dictate safety

protocols. As this is a specialized R&D chemical, specific empirical data can be scarce;

therefore, we apply structural analogue safety protocols based on isomeric heptanones.

Property Value / Classification Operational Implication

CAS Number 50337-01-4
Unique identifier for labeling

and inventory.[6]

Chemical Structure C₉H₁₈O
Branched ketone; resistant to

simple hydrolysis.

Flash Point (Est.) ~45°C - 60°C

Flammable/Combustible.

Requires grounding during

transfer.

Water Solubility Negligible

Bi-phasic risk. Will float on

water; do not dispose down

drains.

Reactivity Stable

Incompatible with strong

oxidizing agents and reducing

agents.

Why this matters: The branched structure at the C3 position increases steric hindrance,

potentially altering metabolic degradation rates compared to linear ketones, but the

flammability risk remains the primary driver for disposal logistics [1].[1]

Pre-Disposal: Segregation & Compatibility
The most common cause of laboratory accidents during disposal is improper segregation. 3,3-
Dimethylheptan-2-one must be isolated into the Non-Halogenated waste stream.[1]

The Logic of Segregation
We separate halogenated from non-halogenated wastes not just for regulatory compliance, but

for thermodynamic safety during incineration.[1]

Non-Halogenated (Ketones): Burn clean, high calorific value (fuel blending).[1]
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Halogenated: Combustion releases acid gases (HCl, HF) and requires scrubbers.[1] Mixing

these increases disposal costs and creates potential for toxic byproducts like dioxins during

incomplete combustion [2].

Compatibility Matrix
Chemical Class Compatibility Status Action

Other Ketones (Acetone, MEK) ✅ Compatible
Co-mingle in "Non-

Halogenated" carboy.[1][3]

Alcohols (Ethanol, Methanol) ✅ Compatible
Co-mingle in "Non-

Halogenated" carboy.[1]

Aliphatic Hydrocarbons

(Hexane)
✅ Compatible

Co-mingle in "Non-

Halogenated" carboy.[3]

Halogenated Solvents (DCM) ❌ Incompatible

Segregate.[2] Cross-

contamination raises disposal

tier.

Strong Oxidizers (Nitric Acid) ⛔ DANGER
NEVER MIX. Risk of

exothermic explosion.

Step-by-Step Disposal Protocol
Phase 1: Waste Generation & Collection

Container Selection: Use a High-Density Polyethylene (HDPE) carboy or an amber glass

solvent bottle. Ensure the cap has a chemically resistant liner (PTFE).

Labeling: Before the first drop is added, attach a hazardous waste tag.

Required Fields: "Hazardous Waste", "3,3-Dimethylheptan-2-one", "Flammable".[1]

Transfer: Use a funnel to prevent spillage. Ground the container if transferring volumes >4L

to prevent static discharge ignition [3].

Phase 2: Waste Stream Decision Logic
Use the following logic flow to determine the correct destination for your waste mixture.
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Waste Generation:
3,3-Dimethylheptan-2-one

Mixed with Strong Oxidizers?
(Peroxides, Nitric Acid)

Contains Halogens?
(Cl, Br, F, I)

Contains Heavy Metals?
(Hg, Pb, Cd)

No

STREAM B: Halogenated
Solvents (Incineration w/ Scrubber)

Yes

No

STREAM C: High Hazard
(Requires Stabilization)

Yes

STREAM A: Non-Halogenated
Organic Solvents (Fuel Blending)

No Yes

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3,3-Dimethylheptan-2-one waste. The primary path

for pure solvent is Stream A.

Phase 3: Storage & Pickup
Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

Secondary Containment: Store the carboy in a secondary tray capable of holding 110% of

the volume.

Timeline: Do not exceed 90 days of storage (RCRA Large Quantity Generator limit) or 180

days (Small Quantity Generator) [4].
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Request Pickup: Submit a manifest to your EHS department or waste contractor. Declare the

waste code D001.

Spill Response & Emergency Procedures
In the event of a spill, immediate action is required to prevent vapor ignition and exposure.[1]

Evacuate & Ventilate: Remove ignition sources immediately.

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] For large spills (>500mL), use a

half-mask respirator with organic vapor cartridges.[1]

Containment: Use vermiculite or activated charcoal spill pillows. Do not use paper towels

(increases surface area for evaporation/ignition).

Cleanup: Scoop absorbed material into a sealable bag/container. Label as "Debris

contaminated with 3,3-Dimethylheptan-2-one" and process as solid hazardous waste.[1]

Regulatory Compliance (RCRA/EPA)
Under the Resource Conservation and Recovery Act (RCRA), 3,3-Dimethylheptan-2-one is

regulated based on its Ignitability Characteristic.[1]

EPA Waste Code:D001 (Ignitable Characteristic, Flash point < 60°C).[1]

Satellite Accumulation Areas (SAA): You may store up to 55 gallons of hazardous waste at or

near the point of generation. Once full, it must be moved to the Central Accumulation Area

within 3 days [4].[1]

Drain Disposal:Strictly Prohibited. Discharge into the sewer system violates the Clean Water

Act due to flammability and aquatic toxicity risks.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 12754195, 3,3-Dimethylheptan-2-one.[1] Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b8732555/docs?utm_src=pdf-body#proper-disposal-procedures-3-3-dimethylheptan-2-one
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b8732555/docs?utm_src=pdf-body#proper-disposal-procedures-3-3-dimethylheptan-2-one
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b8732555/docs?utm_src=pdf-body#proper-disposal-procedures-3-3-dimethylheptan-2-one
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethylheptan-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8732555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Environmental Protection Agency (2024).Criteria for the Definition of Solid Waste and

Solid and Hazardous Waste Exclusions. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Standard 1910.106 - Flammable

liquids. Retrieved from [Link]

U.S. Environmental Protection Agency (2024).Categories of Hazardous Waste Generators.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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